Cas no 69513-43-5 (3(2H)-Isoxazolone, 2-(chloromethyl)-5-methyl-)

• Product Name: 3(2H)-Isoxazolone, 2-(chloromethyl)-5-methyl-
• CAS No: 69513-43-5
• MF: C₅H₆ClNO₂
• MW: 147.559640407562
• CID: 1737958
• PubChem ID: 20332919
• Update Time: 2025-05-25

3(2H)-Isoxazolone, 2-(chloromethyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Isoxazolone, 2-(chloromethyl)-5-methyl-
• 2-(chloromethyl)-5-methyl-1,2-oxazol-3-one
• 2-(Chloromethyl)-5-methyl-2,3-dihydro-1,2-oxazol-3-one
• DTXSID10605580
• SCHEMBL11418521
• 2-(Chloromethyl)-5-methyl-1,2-oxazol-3(2H)-one
• 2-chloromethyl-5-methyl-4-isoxazolin-3-one
• BLVDUEBKNOYSAD-UHFFFAOYSA-N
• AKOS006375306
• 2-(Chloromethyl)-5-methylisoxazol-3(2H)-one
• 69513-43-5

• MDL： MFCD19236557
• Inchi： 1S/C5H6ClNO2/c1-4-2-5(8)7(3-6)9-4/h2H,3H2,1H3
• InChI Key： BLVDUEBKNOYSAD-UHFFFAOYSA-N
• SMILES： ClCN1C(C=C(C)O1)=O

Computed Properties

• Exact Mass: 147.00878
• Monoisotopic Mass: 147.0087061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles

Additional information on 3(2H)-Isoxazolone, 2-(chloromethyl)-5-methyl-

Exploring the Properties and Applications of 3(2H)-Isoxazolone, 2-(chloromethyl)-5-methyl- (CAS No. 69513-43-5)

The compound 3(2H)-Isoxazolone, 2-(chloromethyl)-5-methyl- (CAS No. 69513-43-5) is a versatile heterocyclic molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. With its unique structural features, this compound serves as a valuable building block for synthesizing more complex molecules. The presence of both a chloromethyl and a methyl group on the isoxazolone ring enhances its reactivity, making it a key intermediate in various chemical transformations.

In recent years, the demand for heterocyclic compounds like 3(2H)-Isoxazolone derivatives has surged due to their wide-ranging applications in drug discovery and material science. Researchers are particularly interested in exploring the structure-activity relationship of such compounds to develop novel therapeutic agents. The chloromethyl group in 69513-43-5 offers a reactive site for further functionalization, enabling the creation of targeted molecules with potential biological activity.

One of the most searched questions related to 3(2H)-Isoxazolone, 2-(chloromethyl)-5-methyl- revolves around its synthesis methods and industrial applications. Current trends indicate a growing interest in sustainable and green chemistry approaches for producing such intermediates. Innovations in catalytic processes and solvent-free reactions are being explored to minimize environmental impact while maintaining high yields. This aligns with the broader industry shift toward eco-friendly chemical manufacturing.

Another hot topic is the potential role of 3(2H)-Isoxazolone derivatives in addressing global health challenges. For instance, researchers are investigating their utility in designing antimicrobial agents and anti-inflammatory compounds. The structural flexibility of 69513-43-5 allows for modifications that can enhance bioavailability and reduce side effects, making it a promising candidate for future drug development.

From a commercial perspective, suppliers and manufacturers of 3(2H)-Isoxazolone, 2-(chloromethyl)-5-methyl- are focusing on improving purity standards and scalability. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) are commonly employed to ensure product quality. Additionally, advancements in process optimization are reducing production costs, making this compound more accessible for research and industrial use.

In material science, the application of 3(2H)-Isoxazolone derivatives extends to the development of functional polymers and advanced coatings. The reactive chloromethyl group facilitates cross-linking reactions, which are critical for creating durable and high-performance materials. This has sparked interest in industries ranging from electronics to automotive, where such materials can enhance product longevity and performance.

As the scientific community continues to explore the potential of CAS No. 69513-43-5, collaboration between academia and industry is essential. Open-access databases and patent literature provide valuable insights into ongoing research, while conferences and workshops foster knowledge exchange. For those seeking detailed technical data, resources like Reaxys and SciFinder offer comprehensive information on 3(2H)-Isoxazolone, 2-(chloromethyl)-5-methyl- and related compounds.

In conclusion, 3(2H)-Isoxazolone, 2-(chloromethyl)-5-methyl- represents a fascinating area of study with broad implications across multiple disciplines. Its unique chemical properties and adaptability make it a cornerstone in modern synthetic chemistry. Whether for pharmaceutical innovation or material advancement, this compound continues to inspire new discoveries and applications, solidifying its importance in the scientific landscape.